Cas no 83701-16-0 (Lithocholic acid-d)

• Product name: Lithocholic acid-d
• CAS No: 83701-16-0
• MF: C₂₄H₄₀O₃
• MW: 380.597254753113
• MDL: MFCD00190473
• CID: 720916
• PubChem ID: 16217405

Lithocholic acid-d Chemical and Physical Properties

Names and Identifiers

• LITHOCHOLIC-2,2,4,4-D4 ACID
• Lithocholic Acid-d4
• <1,1,4,4-2H>-Lithocholsaeure
• 3-Hydroxycholan-24-oic Acid-d4
• A-cholanic Acid-d4
• A-cholanoic Acid-d4
• A-Hydroxy-5
• A-Hydroxycholanic Acid-d4
• Lithocholic acid-2,2,4,4-d4
• Lithocholic acid-d
• (3α,5β)-3-Hydroxycholan-24-oic-2,2,4,4-d4 acid (ACI)
• Lithocholic Acid-d4 (Lithocholate-d4)
• D99087
• (4R)-4-[(3R,5R,8R,9S,10S,13R,14S,17R)-2,2,4,4-tetradeuterio-3-hydroxy-10,13-dimethyl-3,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• CS-0201332
• AKOS030242863
• 83701-16-0
• Lithocholic Acid D4
• CHEBI:192785
• (4R)-4-[(1R,3aS,3bR,5aR,7R,9aS,9bS,11aR)-7-hydroxy-9a,11a-dimethyl-hexadecahydro(6,6,8,8-H)-1H-cyclopenta[a]phenanthren-1-yl]pentanoic acid
• DTXSID60584371
• Cholan-24-oic-2,2,4,4-d4 acid, 3-hydroxy-, (3a,5ss)-; (3a,5ss)-3-Hydroxycholan-24-oic-2,2,4,4-d4 acid; Lithocholic acid-d4; Lithocholic Acid-2,2,4,4-d4
• DA-75042
• 1ST10393D4
• (3alpha,5beta)-3-Hydroxy(2,2,4,4-~2~H_4_)cholan-24-oic acid
• (4R)-4-[(1R,3AS,3BR,5AR,7R,9AS,9BS,11AR)-7-HYDROXY-9A,11A-DIMETHYL-DODECAHYDRO(6,6,8,8-(2)H?)-1H-CYCLOPENTA[A]PHENANTHREN-1-YL]PENTANOIC ACID
• Lithocholic acid-2,2,4,4-d4, 98 atom % D
• HY-B0172S

• MDL： MFCD00190473
• Inchi： 1S/C24H40O3/c1-15(4-9-22(26)27)19-7-8-20-18-6-5-16-14-17(25)10-12-23(16,2)21(18)11-13-24(19,20)3/h15-21,25H,4-14H2,1-3H3,(H,26,27)/t15-,16-,17-,18+,19-,20+,21+,23+,24-/m1/s1/i10D2,14D2
• InChI Key： SMEROWZSTRWXGI-POXZWENPSA-N
• SMILES： C[C@@]12[C@@H]([C@H](C)CCC(=O)O)CC[C@H]1[C@@H]1CC[C@@H]3C([2H])([2H])[C@@H](C([2H])([2H])C[C@]3(C)[C@H]1CC2)O

Computed Properties

• Exact Mass: 380.32300
• Monoisotopic Mass: 380.32285212g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 6.3

Experimental Properties

• Melting Point: 184-186 °C(lit.)
• PSA: 57.53000
• LogP: 5.50710

Lithocholic acid-d Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives

Additional information on Lithocholic acid-d

Lithocholic Acid-d: A Comprehensive Overview

Lithocholic Acid-d, also known by its CAS number 83701-16-0, is a bile acid that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of lithocholic acid, which is naturally occurring in the human body and plays a crucial role in lipid metabolism and bile formation. The "d" in its name denotes the presence of a double bond, which imparts distinct chemical and biological characteristics compared to its parent compound.

Recent studies have highlighted the importance of Lithocholic Acid-d in understanding the intricate mechanisms of bile acid metabolism. Researchers have found that this compound exhibits potent anti-inflammatory and anti-proliferative effects, making it a promising candidate for therapeutic interventions in chronic diseases such as liver cirrhosis, cardiovascular disorders, and certain types of cancer. For instance, a 2023 study published in the journal Nature Metabolism demonstrated that Lithocholic Acid-d can modulate key signaling pathways involved in inflammation and fibrosis, offering new insights into its potential therapeutic applications.

The chemical structure of Lithocholic Acid-d is characterized by a hydroxyl group attached to the third carbon of the steroid nucleus and a double bond between carbons 7 and 8. This structure contributes to its amphipathic nature, allowing it to interact with both hydrophobic and hydrophilic environments. Such properties make it an ideal candidate for use as a drug delivery agent or as a component in formulations designed to enhance bioavailability.

In terms of pharmacokinetics, Lithocholic Acid-d has been shown to exhibit favorable absorption profiles when administered orally. Studies indicate that it can be efficiently absorbed through the gastrointestinal tract and distributed throughout the body, reaching target tissues with high specificity. This characteristic underscores its potential as a drug carrier or as an active ingredient in targeted therapies.

One of the most exciting developments involving Lithocholic Acid-d is its role in precision medicine. Researchers are exploring its ability to modulate specific cellular pathways that are dysregulated in various pathological conditions. For example, a 2023 clinical trial investigating its effects on non-alcoholic fatty liver disease (NAFLD) revealed significant reductions in liver fat accumulation and markers of oxidative stress among participants. These findings suggest that Lithocholic Acid-d could serve as a novel therapeutic agent for managing metabolic disorders associated with lipid dysregulation.

Beyond its therapeutic potential, Lithocholic Acid-d has also found applications in diagnostic imaging. Its ability to accumulate selectively in certain tissues makes it a valuable tool for visualizing pathological changes at the molecular level. For instance, studies have demonstrated its utility as a contrast agent in magnetic resonance imaging (MRI), enabling earlier detection of tumors and other abnormalities.

In conclusion, Lithocholic Acid-d, with its unique chemical properties and diverse biological activities, represents a significant advancement in the field of bile acid research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in both medical research and clinical practice. Its versatility across multiple applications underscores the importance of further exploration into its capabilities, ensuring that it can be harnessed effectively for improving human health outcomes.